78-63-7

2,5-Dimethyl-2,5-di-(tert-butylperoxy)hexane

In Stock

• CAS RN:
• 78-63-7

• Formula:
• C24H50O4

• InChI:
• InChI=1S/C16H34O4/c1-13(2,3)17-19-15(7,8)11-12-16(9,10)20-18-14(4,5)6/h11-12H2,1-10H3

• InChIKey:
• KHGWZBYMIJAQQK-UHFFFAOYSA-N

• 2,5-dimethyl-2,5-di-(tert-butylperoxy)hexane is a clear, yellow liquid. (NTP, 1992)also for storage and transport mixed with inert solid.

3-Oxobutan-2-yl benzoate

• CAS RN:
• 21478-63-7

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-8(12)9(2)14-11(13)10-6-4-3-5-7-10/h3-7,9H,1-2H3

• InChIKey:
• QVKRDNMNSHRBKK-UHFFFAOYSA-N

• 3-Oxobutan-2-yl benzoate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

Methyl 3-tert-butyl-4-hydroxybenzoate

In Stock

• CAS RN:
• 39778-63-7

• Formula:
• C12H16O3

• InChI:
• InChI=1S/C12H16O3/c1-12(2,3)9-7-8(11(14)15-4)5-6-10(9)13/h5-7,13H,1-4H3

• InChIKey:
• RRGVVWMIXUBORH-UHFFFAOYSA-N

• Methyl 3-tert-butyl-4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.

2,5-Bis(2,2,2-trifluoroethoxy)benzamide

Usually In Stock

• CAS RN:
• 50778-63-7

• Formula:
• C11H9F6NO3

• InChI:
• InChI=1S/C11H9F6NO3/c12-10(13,14)4-20-6-1-2-8(7(3-6)9(18)19)21-5-11(15,16)17/h1-3H,4-5H2,(H2,18,19)

• InChIKey:
• DCKYXXJKJFMWFZ-UHFFFAOYSA-N

• 2,5-Bis(2,2,2-trifluoroethoxy)benzamide is a useful research compound. Its molecular formula is C11H9F6NO3 and its molecular weight is 317.187. The purity is usually 95%.

Acetamide, N-(3-((2-cyanoethyl)amino)phenyl)-

Usually In Stock

• CAS RN:
• 21678-63-7

• Formula:
• C11H13N3O

• InChI:
• InChI=1S/C11H13N3O/c1-9(15)14-11-5-2-4-10(8-11)13-7-3-6-12/h2,4-5,8,13H,3,7H2,1H3,(H,14,15)

• InChIKey:
• SXAFYCXJRMPQKO-UHFFFAOYSA-N

• Acetamide, N-(3-((2-cyanoethyl)amino)phenyl)- is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.

7-(4-Bromophenyl)-5-hydroxy-1,3-benzoxathiol-2-one

In Stock

• CAS RN:
• 327078-63-7

• Formula:
• C13H7BrO3S

• InChI:
• InChI=1S/C13H7BrO3S/c14-8-3-1-7(2-4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H

• InChIKey:
• CQRIOEIVAKXNPL-UHFFFAOYSA-N

• 7-(4-Bromophenyl)-5-hydroxy-1,3-benzoxathiol-2-one is a useful research compound. Its molecular formula is C13H7BrO3S and its molecular weight is 323.16. The purity is usually 95%.

Ethyl 2-(3,5-dimethylphenyl)thiazole-4-carboxylate

In Stock

• CAS RN:
• 885278-63-7

• Formula:
• C14H15NO2S

• InChI:
• InChI=1S/C14H15NO2S/c1-4-17-14(16)12-8-18-13(15-12)11-6-9(2)5-10(3)7-11/h5-8H,4H2,1-3H3

• InChIKey:
• QXJHMEJCXWUZSD-UHFFFAOYSA-N

• Ethyl 2-(3,5-dimethylphenyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34 g/mol. The purity is usually 95%.

methyl (2Z)-2-cyano-3-(3-phenoxyphenyl)prop-2-enoate

In Stock

• CAS RN:
• 521278-63-7

• Formula:
• C17H13NO3

• InChI:
• InChI=1S/C17H13NO3/c1-20-17(19)14(12-18)10-13-6-5-9-16(11-13)21-15-7-3-2-4-8-15/h2-11H,1H3/b14-10-

• InChIKey:
• FDZOJAHXJKNRMS-UVTDQMKNSA-N

• Methyl (2Z)-2-cyano-3-(3-phenoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.295. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(4-propoxybenzoyl)thiophene

In Stock

• CAS RN:
• 898778-63-7

• Formula:
• C17H18O4S

• InChI:
• InChI=1S/C17H18O4S/c1-2-9-19-13-5-3-12(4-6-13)16(18)14-7-8-15(22-14)17-20-10-11-21-17/h3-8,17H,2,9-11H2,1H3

• InChIKey:
• BUGLWESKIVQFAT-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(4-propoxybenzoyl)thiophene is a useful research compound. Its molecular formula is C17H18O4S and its molecular weight is 318.4 g/mol. The purity is usually 95%.

2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

In Stock

• CAS RN:
• 628278-63-7

• Formula:
• C20H22N4O2S

• InChI:
• InChI=1S/C20H22N4O2S/c1-2-3-11-27-20-23-18-17(19(26)24-20)15(12-7-9-21-10-8-12)16-13(22-18)5-4-6-14(16)25/h7-10,15H,2-6,11H2,1H3,(H2,22,23,24,26)

• InChIKey:
• PJSIWJUQMKQYGA-UHFFFAOYSA-N

• 2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.48. The purity is usually 95%.

N'-(4-ethoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-63-7

• Formula:
• C20H22N4O4S2

• InChI:
• InChI=1S/C20H22N4O4S2/c1-2-28-16-6-5-7-17-18(16)21-20(29-17)23-22-19(25)14-8-10-15(11-9-14)30(26,27)24-12-3-4-13-24/h5-11H,2-4,12-13H2,1H3,(H,21,23)(H,22,25)

• InChIKey:
• HKFXADQLEWRPLE-UHFFFAOYSA-N

• N'-(4-ethoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.

(Z)-2-(3,4-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-63-7

• Formula:
• C24H28N2O5

• InChI:
• InChI=1S/C24H28N2O5/c1-4-25-9-11-26(12-10-25)15-18-19(27)7-6-17-23(28)22(31-24(17)18)14-16-5-8-20(29-2)21(13-16)30-3/h5-8,13-14,27H,4,9-12,15H2,1-3H3/b22-14-

• InChIKey:
• YRAFPJKURKLCAK-HMAPJEAMSA-N

• (Z)-2-(3,4-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.

(R)-2-(4-cyclopropylphenyl)-N-(1-(5-(2,2,2-trifluoroethoxy)pyridin-2-yl)ethyl)acetamide

In Stock

• CAS RN:
• 953778-63-7

• Formula:
• C20H21F3N2O2

• InChI:
• InChI=1S/C20H21F3N2O2/c1-13(18-9-8-17(11-24-18)27-12-20(21,22)23)25-19(26)10-14-2-4-15(5-3-14)16-6-7-16/h2-5,8-9,11,13,16H,6-7,10,12H2,1H3,(H,25,26)/t13-/m1/s1

• InChIKey:
• GEYDMBNDOVPFJL-CYBMUJFWSA-N

• TTA-A2 is a selective T-type calcium channel antagonist as a potent anticonvulsant that the Cav3.1 isoform plays a prominent role in mediating.

Boc-(Ala-Hmb)2-OH

In Stock

• CAS RN:
• 144678-63-7

• Formula:
• C21H36N2O9

• InChI:
• InChI=1S/C21H36N2O9/c1-10(2)14(30-19(28)13(6)23-20(29)32-21(7,8)9)16(24)22-12(5)18(27)31-15(11(3)4)17(25)26/h10-15H,1-9H3,(H,22,24)(H,23,29)(H,25,26)

• InChIKey:
• IPICFSFUAKDZEI-UHFFFAOYSA-N

• NSC 668036 is an inhibitor of the Dishevelled (Dvl) protein PDZ domain (Kd = 240 μM for mouse Dvl1 PDZ domain). NSC 668036 interacts with Dvl PDZ at the same binding site as Dapper and Frizzled, native binding partners in the Wnt signaling pathway. NSC 668036 (180 ng) reduces expression of the Wnt target gene, Siamois, in Xenopus embryos and inhibits the ability of injected Wnt3A to induce formation of a secondary axis. At concentrations greater than 10 μM, NSC 668036 inhibits proliferation of NIH/3T3 fibroblasts, restrains their migration in a scratch assay, and blocks the accelerating effect of TGF-β on fibroblast migration. NSC 668036 (5 mg/kg per day for 14 days) reduces the severity of pulmonary fibrosis in mice by bleomycin. NSC 668036 also blocks the bleomycin-induced pulmonary expression of α-smooth muscle actin (α-SMA), collagen I, TGF-β, and β-catenin by 30-5...

N-ethyl-N-[(2-methylphenyl)methyl]-1,3-thiazolidine-4-carboxamide

• CAS RN:
• 1218278-63-7

• Formula:
• C14H20N2OS

• InChI:
• InChI=1S/C14H20N2OS/c1-3-16(14(17)13-9-18-10-15-13)8-12-7-5-4-6-11(12)2/h4-7,13,15H,3,8-10H2,1-2H3

• InChIKey:
• RSEOXYOAMFLAGJ-UHFFFAOYSA-N

• N-ethyl-N-[(2-methylphenyl)methyl]-1,3-thiazolidine-4-carboxamide is a useful research compound. Its molecular formula is C14H20N2OS and its molecular weight is 264.39. The purity is usually 95%.

N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide

In Stock

• CAS RN:
• 1006778-63-7

• Formula:
• C24H21N3OS

• InChI:
• InChI=1S/C24H21N3OS/c1-17-11-12-18(2)23-22(17)26-24(29-23)27(16-20-10-6-7-15-25-20)21(28)14-13-19-8-4-3-5-9-19/h3-15H,16H2,1-2H3/b14-13+

• InChIKey:
• BECMANBXOGOEBL-BUHFOSPRSA-N

• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide is a useful research compound. Its molecular formula is C24H21N3OS and its molecular weight is 399.51. The purity is usually 95%.

4-Bromo-2-(trifluoromethyl)pyridine hydrobromide

In Stock

• CAS RN:
• 1263378-63-7

• Formula:
• C6H4Br2F3N

• InChI:
• InChI=1S/C6H3BrF3N.BrH/c7-4-1-2-11-5(3-4)6(8,9)10;/h1-3H;1H

• InChIKey:
• XVEXNWJBZDKDBQ-UHFFFAOYSA-N

• 4-Bromo-2-(trifluoromethyl)pyridine hydrobromide is a useful research compound. Its molecular formula is C6H4Br2F3N and its molecular weight is 306.91 g/mol. The purity is usually 95%.

Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate

In Stock

• CAS RN:
• 1823778-63-7

• Formula:
• C11H8FNO3

• InChI:
• InChI=1S/C11H8FNO3/c1-16-11(15)5-10(14)7-2-3-9(12)8(4-7)6-13/h2-4H,5H2,1H3

• InChIKey:
• JGXVTADBJGBXCF-UHFFFAOYSA-N

• Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.187. The purity is usually 95%.

2-(Cyclobutylmethoxy)-3-methylpyrazine

In Stock

• CAS RN:
• 2175978-63-7

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-8-10(12-6-5-11-8)13-7-9-3-2-4-9/h5-6,9H,2-4,7H2,1H3

• InChIKey:
• BFZPAJHIYCIWDK-UHFFFAOYSA-N

• 2-(Cyclobutylmethoxy)-3-methylpyrazine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.235. The purity is usually 95%.

2-[(5-Chloropyrimidin-2-yl)amino]-1-(2,3-dihydro-1-benzofuran-5-yl)ethanol

Usually In Stock

• CAS RN:
• 2379978-63-7

• Formula:
• C14H14ClN3O2

• InChI:
• InChI=1S/C14H14ClN3O2/c15-11-6-16-14(17-7-11)18-8-12(19)9-1-2-13-10(5-9)3-4-20-13/h1-2,5-7,12,19H,3-4,8H2,(H,16,17,18)

• InChIKey:
• ZGAMXHYEVFAFBR-UHFFFAOYSA-N

• 2-[(5-Chloropyrimidin-2-yl)amino]-1-(2,3-dihydro-1-benzofuran-5-yl)ethanol is a useful research compound. Its molecular formula is C14H14ClN3O2 and its molecular weight is 291.74. The purity is usually 95%.

5-Phenyl-1,3-thiazole-4-sulfonamide

Usually In Stock

• CAS RN:
• 2471178-63-7

• Formula:
• C9H8N2O2S2

• InChI:
• InChI=1S/C9H8N2O2S2/c10-15(12,13)9-8(14-6-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,12,13)

• InChIKey:
• FNCIPENUMRZABT-UHFFFAOYSA-N

• 5-Phenyl-1,3-thiazole-4-sulfonamide is a useful research compound. Its molecular formula is C9H8N2O2S2 and its molecular weight is 240.3. The purity is usually 95%.